Cas no 2680867-46-1 (tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate
• CAS No: 2680867-46-1
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5653276
• PubChem ID: 165917646
• Update Time: 2025-05-24

tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(cyanomethyl)-N-[(pyridin-2-yl)methyl]carbamate
• EN300-28278144
• 2680867-46-1
• tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate

• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)16(9-7-14)10-11-6-4-5-8-15-11/h4-6,8H,9-10H2,1-3H3
• InChI Key： PSCXIABNEXLHKN-UHFFFAOYSA-N
• SMILES： O(C(N(CC#N)CC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate

tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate, identified by the CAS number 2680867-46-1, has emerged as a significant molecule with diverse applications. This compound, characterized by its unique structure and functional groups, has garnered attention in both academic and industrial settings. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate comprises a tert-butyl group attached to a methylcarbamate moiety, which is further substituted with a cyanomethyl and a pyridin-2-yl group. This combination of functional groups imparts the compound with distinctive chemical properties. The tert-butyl group contributes steric bulk, while the pyridin-2-yl group introduces aromaticity and potential for hydrogen bonding. The cyanomethyl group adds electron-withdrawing characteristics, enhancing the compound's reactivity in certain chemical transformations.

Recent research has focused on the synthesis and optimization of tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate. Scientists have explored various synthetic pathways to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound while minimizing environmental impact.

The applications of tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate are vast and varied. In the pharmaceutical industry, it has been investigated as a potential precursor for bioactive molecules. Its ability to act as a versatile building block in drug design has been underscored by recent findings, where it was used to synthesize compounds with anti-inflammatory and anticancer properties.

In agrochemicals, this compound has shown promise as a component in herbicides and insecticides. Its unique chemical profile allows for selective targeting of specific pests without adversely affecting non-target organisms. Field trials have indicated that formulations incorporating tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate exhibit enhanced efficacy compared to traditional chemicals.

Beyond its practical applications, the study of tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate has contributed to our understanding of molecular interactions. Researchers have employed advanced computational methods to model its electronic structure and predict its reactivity under various conditions. These insights are invaluable for designing more efficient chemical processes and materials.

In conclusion, tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)methylcarbamate, with its CAS number 2680867-46-1, stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple domains underscores its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in advancing technological and therapeutic solutions.